2-Hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid methyl ester hydrate

• IUPAC Name: methyl 2-oxo-6-(trifluoromethyl)-1H-pyrimidine-5-carboxylate;hydrate
• InChI: InChI=1S/C7H5F3N2O3.H2O/c1-15-5(13)3-2-11-6(14)12-4(3)7(8,9)10;/h2H,1H3,(H,11,12,14);1H2
• InChI Key: SDAWECSPRDWQMO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(NC(=O)N=C1)C(F)(F)F.O
• Molecular Formula: C7H7F3N2O4
• Molecular Weight: 240.14 g/mol

Description

“2-Hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid methyl ester hydrate” is a chemical compound with the molecular formula C7H7F3N2O4. It is used as a pharmaceutical intermediate.

Synthesis Analysis

The synthesis of such compounds often involves methodologies for the introduction of various bio-relevant functional groups. A study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans.

Molecular Structure Analysis

The molecular structure of this compound is complex and is best understood by viewing a 3D model or a structural diagram.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, density, boiling point, and melting point. It is slightly soluble in water.

Scientific Research Applications

2-Hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid methyl ester hydrate is used in a variety of scientific research applications. It is used in the synthesis of heterocyclic compounds, such as pyrimidines and pyridines. It is also used in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and antibiotics. In addition, this compound is used in the synthesis of organic compounds, such as dyes, pigments, and fragrances.

Mechanism of Action

2-Hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid methyl ester hydrate is an organic compound, meaning that it is composed of carbon, hydrogen, and other elements. The mechanism of action of this compound is not fully understood, but it is believed to act as a catalyst in the synthesis of certain compounds. It is believed to form a complex with the substrate, which then facilitates the reaction.
Biochemical and Physiological Effects
This compound has not been studied extensively in terms of its biochemical and physiological effects. However, it is believed to have a low toxicity and is not known to cause any adverse effects. It is also believed to be non-carcinogenic.

Advantages and Limitations for Lab Experiments

2-Hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid methyl ester hydrate has several advantages for use in laboratory experiments. It is relatively stable, and can be stored at room temperature for up to six months. It is also soluble in water and ethanol, which makes it easy to use in a variety of experiments. However, it is relatively expensive, and may not be suitable for use in large-scale experiments.

Future Directions

Future research on 2-Hydroxy-4-(trifluoromethyl)pyrimidine-5-carboxylic acid methyl ester hydrate could focus on its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, research could be done to determine its biochemical and physiological effects, as well as its potential toxicity. Finally, research could be done to identify other potential uses for this compound, such as in the synthesis of dyes, pigments, and fragrances.